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Compound of Interest

(1-phenyl-1H-pyrazol-4-
Compound Name:
yl)methanamine

Cat. No. B187769

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the diverse applications of pyrazole derivatives,
a prominent class of heterocyclic compounds, in the fields of agrochemicals and materials
science. Their versatile structure allows for a wide range of chemical modifications, leading to
compounds with highly specific and potent activities. These notes include summaries of
guantitative data, detailed experimental protocols for the synthesis of key compounds, and
visualizations of important pathways and workflows.

Applications in Agrochemicals

The pyrazole scaffold is a critical pharmacophore in modern agrochemicals, with commercially
successful products in fungicides, herbicides, and insecticides.

Fungicides: Succinate Dehydrogenase Inhibitors
(SDHIs)

A significant class of pyrazole-based fungicides operates by inhibiting the succinate
dehydrogenase (SDH) enzyme (Complex II) in the mitochondrial respiratory chain of fungi. This
disruption of ATP production leads to the cessation of fungal growth and spore germination.
The pyrazole carboxamide moiety is a key feature of many SDHI fungicides.
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Key Examples and Efficacy:

Efficacy (EC50/IC50

Compound Target Fungi . Reference
in pg/imL)

Bixafen Rhizoctonia solani 0.043 [1]

Fluxapyroxad Botrytis cinerea 0.791 [2]

Compound 12 Rhizoctonia solani 0.021 [1]

Compound 7 Rhizoctonia solani 0.034 [1]

Compound 5l Botrytis cinerea 0.392 [2]

. . i 0.23 (In vitro), 0.28
Compound B6 Rhizoctonia solani o [3]
(SDH Inhibition)

Compound a2 Gibberella zeae 0.47 [4]

Signaling Pathway: Inhibition of Fungal Respiration by SDHIs
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Monomer Synthesis
(e.qg., Pyrazole-containing (meth)acrylate or diamine)

l

Polymerization Reaction
(e.q., Free radical, Condensation)

'

Polymer Purification
(e.g., Precipitation, Dialysis)

l

Characterization

Characterization Techniques

GPC
(Molecular Weight)

TGA
(Thermal Stability)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Pyrazole-based

Organic Ligand Metal lons/Clusters

o

Self-Assembly
(Solvothermal Synthesis)

Pyrazole-based MOF

MOQF Properties

Large Surface Area

High Porosity Structural Tunability
¥—
Applications
J J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b187769#application-of-pyrazole-derivatives-in-
agrochemicals-and-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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